Petroselinic acid chloride

• Molecular Formula: C18H33ClO
• Molecular Weight: 300.9 g/mol
• InChI: InChI=1S/C18H33ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h12-13H,2-11,14-17H2,1H3/b13-12-
• InChIKey: ITHPEKLHWJURIR-SEYXRHQNSA-N

Petroselinic Acid Chloride (Petroselinoyl Chloride, CAS 21330-53-0): A Positionally Distinct C18:1 Acyl Chloride for Specialized Lipid Synthesis and Industrial Applications

Petroselinic acid chloride (also referred to as petroselinoyl chloride or 6(Z)-octadecenoyl chloride) is the acyl chloride derivative of petroselinic acid, a naturally occurring monounsaturated omega-12 fatty acid with the lipid number 18:1 cis-6 [1]. With the molecular formula C18H33ClO and a molecular weight of 300.91 g/mol, this compound exists typically as a solid at room temperature . As a positional isomer of the more common oleoyl chloride (derived from oleic acid, 18:1 cis-9), petroselinoyl chloride possesses a unique double bond location at the delta-6 position. This subtle but critical difference in unsaturation location confers distinct physicochemical and biochemical properties to the acyl chloride and its downstream derivatives, making it a valuable building block for specialized applications where conventional C18:1 cis-9 derivatives may be suboptimal [2].

Workflow

Acyl chloride for lipid derivative synthesis

Selection

Positional isomer Δ6 (cis-6) C18:1 chain

Use Context

Structure-property relationship studies; surfactant, polymer, and bioactive conjugate synthesis

• [1] Placek, L. L. (1963). A review on petroselinic acid and its derivatives. Journal of the American Oil Chemists' Society, 40(8), 319–329. DOI: 10.1007/BF02631548 View Source
• [2] Placek, L. L. (1963). A review on petroselinic acid and its derivatives. Journal of the American Oil Chemists' Society, 40(8), 319–329. DOI: 10.1007/BF02631548 View Source

Why Petroselinoyl Chloride (CAS 21330-53-0) Cannot Be Readily Substituted by Generic Oleoyl Chloride

Attempts to substitute petroselinoyl chloride with the more widely available and cost-effective oleoyl chloride are fundamentally flawed due to the positional isomerism of the parent fatty acid. Petroselinic acid (18:1 cis-6) and oleic acid (18:1 cis-9) share identical molecular weights and chain lengths, yet the shift of the cis double bond from the delta-9 to the delta-6 position profoundly alters the spatial conformation and reactivity profile of the resulting acyl chloride and its conjugates [1]. This difference in double bond location has been systematically documented in comparative studies of their derivatives. Notably, surfactants synthesized from petroselinic acid have been shown to exhibit distinct performance characteristics—including equal or superior foaming and wetting properties—compared to those derived from oleic acid [2]. Consequently, selecting a generic C18:1 acyl chloride without verifying the double bond position can lead to significant deviations in product performance, synthetic yield, or biological activity, particularly in applications where molecular geometry or enzymatic recognition is critical [3].

Target: Petroselinoyl Chloride

• Δ6 double bond defines acyl chain conformation
• Oxidative cleavage yields adipic/lauric acid fragments
• Reported immunomodulatory and antibiofilm scaffold

Substitute: Oleoyl Chloride

• Δ9 double bond may shift surfactant self-assembly
• Cleavage route gives azelaic/pelargonic acids instead
• May not reproduce Δ6-dependent biological endpoints

• [1] Placek, L. L. (1963). A review on petroselinic acid and its derivatives. Journal of the American Oil Chemists' Society, 40(8), 319–329. DOI: 10.1007/BF02631548 View Source
• [2] Piasecki, A., Pilakowska-Pietras, D., Baran, A., & Krasowska, A. (2010). Surfactants from oleic, erucic and petroselinic acid: Synthesis and properties. European Journal of Lipid Science and Technology, 112(1), 65-70. View Source
• [3] Placek, L. L. (1963). A review on petroselinic acid and its derivatives. Journal of the American Oil Chemists' Society, 40(8), 319–329. DOI: 10.1007/BF02631548 View Source

Quantitative Differentiation of Petroselinoyl Chloride (CAS 21330-53-0) vs. Oleoyl Chloride and Alternative C18:1 Acyl Chlorides

Performance Differentiation in Surfactant Foaming Power and Wetting Ability vs. Oleoyl-Based Surfactants

In a comparative study evaluating ionic surfactants synthesized from petroselinic acid and oleic acid, petroselinic-derived surfactants demonstrated equal or better performance across key application-relevant parameters. Specifically, the petroselinic acid-based surfactant exhibited a foam height of 120 mm versus 110 mm for the oleic acid-derived counterpart, representing a 9% improvement in foaming power [1]. Furthermore, the petroselinic-based surfactant achieved a wetting time of 15 seconds compared to 20 seconds for the oleic-based surfactant, reflecting a 25% faster wetting ability [1]. Both surfactants were synthesized via identical reaction pathways, with the acyl chloride intermediates serving as the critical building blocks for introducing the hydrophobic C18:1 tails [1].

Surfactant Performance

Head-to-head

+9% foam height; −25% wetting time vs. oleoyl

Supports formulation-performance screening

Ionic surfactants; identical synthesis route

Evidence Dimension	Foaming Power (foam height) and Wetting Ability (wetting time)
Target Compound Data	Foam height: 120 mm; Wetting time: 15 seconds
Comparator Or Baseline	Oleic acid-derived surfactant: Foam height 110 mm; Wetting time 20 seconds
Quantified Difference	+9% foam height; -25% wetting time
Conditions	Ionic surfactants synthesized via identical procedures from petroselinic acid and oleic acid; assessed using standard surfactant performance assays

Why This Matters

The superior foaming and wetting properties translate to lower usage concentrations and faster processing in industrial detergent and personal care formulations, directly impacting formulation economics and end-product efficacy.

• [1] Piasecki, A., Pilakowska-Pietras, D., Baran, A., & Krasowska, A. (2010). Surfactants from oleic, erucic and petroselinic acid: Synthesis and properties. European Journal of Lipid Science and Technology, 112(1), 65-70. View Source

Structural Distinction Enables Superior Chromatographic Separation of Petroselinoyl vs. Oleoyl Esters

The delta-6 unsaturation of petroselinic acid derivatives confers distinct chromatographic behavior compared to the delta-9 oleic acid derivatives. Gas chromatography studies have demonstrated that the separation factor (α) between petroselinate and oleate esters ranges from 1.02 to 1.08 on highly polar cyanopropyl columns (90%-biscyanopropyl-10%-cyanopropylphenyl polysiloxane, 30 m × 0.25 mm i.d.), with separation efficiency directly correlating with the molecular weight of the alcohol moiety used for esterification [1]. This predictable and tunable resolution enables accurate quantification of petroselinic acid content in complex lipid mixtures, a critical quality control parameter not achievable with the same precision when using less polar columns or when attempting to resolve other C18:1 positional isomers [1].

Chromatographic Resolution

Head-to-head

Separation factor α = 1.02–1.08

Enables QC identification of Δ6 isomer

Cyanopropyl column; ester-dependent resolution

Evidence Dimension	Chromatographic resolution (separation factor α)
Target Compound Data	Separation factor α = 1.02-1.08 (petroselinate vs. oleate)
Comparator Or Baseline	Oleate esters (C18:1 cis-9) as reference peak
Quantified Difference	α = 1.02-1.08; resolution improves with higher alcohol moiety molecular weight
Conditions	GC on 90%-biscyanopropyl-10%-cyanopropylphenyl polysiloxane capillary column (30 m × 0.25 mm i.d.)

Why This Matters

This predictable resolution is essential for quality control laboratories requiring precise compositional analysis of petroselinic acid-rich oils (e.g., coriander seed oil) and for verifying the purity of synthesized petroselinoyl chloride derivatives.

• [1] Knothe, G., & Dunn, R. O. (2018). Free energy contribution to gas chromatographic separation of petroselinate and oleate esters. Journal of the American Oil Chemists' Society, 95(3), 309-318. View Source

Unique Precursor for Adipic Acid and Lauric Acid via Oxidative Cleavage: A Differentiated Industrial Feedstock Profile

Unlike oleic acid (18:1 cis-9) which yields azelaic acid (C9 dicarboxylic acid) and pelargonic acid (C9 monocarboxylic acid) upon oxidative cleavage, petroselinic acid (18:1 cis-6) uniquely undergoes cleavage at the delta-6 double bond to yield lauric acid (12:0, a C12 monocarboxylic acid) and adipic acid (a C6 dicarboxylic acid) [1]. Adipic acid is the monomeric precursor for nylon 6,6, a polymer with an annual global market exceeding 5 million metric tons, while lauric acid is a cornerstone feedstock for high-performance surfactants and detergents [1]. The petroselinoyl chloride serves as the activated acyl chloride intermediate for introducing the 18:1 cis-6 chain into target molecules, enabling subsequent cleavage to these high-value industrial chemicals [2].

Oxidative Cleavage Products

Class-level

Adipic acid (C6) + Lauric acid (C12), not azelaic/pelargonic

Supports renewable polymer precursor research

Cleavage at Δ6 double bond position

Evidence Dimension	Oxidative cleavage products
Target Compound Data	Adipic acid (C6 dicarboxylic) + Lauric acid (C12 monocarboxylic)
Comparator Or Baseline	Oleic acid yields azelaic acid (C9 dicarboxylic) + pelargonic acid (C9 monocarboxylic)
Quantified Difference	Product chain length differs by 3-6 carbons (C6/C12 vs. C9/C9)
Conditions	Oxidative cleavage at the cis double bond

Why This Matters

Access to adipic acid from renewable plant oils provides a strategic alternative to petroleum-derived adipic acid, aligning with sustainability mandates in polymer manufacturing and offering procurement diversification away from fossil fuel feedstocks.

• [1] Ohlrogge, J. B., Cahoon, E. B., & Shanklin, J. (1997). Control of triacylglycerol biosynthesis in plants. Technical progress report. DOE/ER/20226-3. U.S. Department of Energy. View Source
• [2] Placek, L. L. (1963). A review on petroselinic acid and its derivatives. Journal of the American Oil Chemists' Society, 40(8), 319–329. DOI: 10.1007/BF02631548 View Source

Biological Activity Differentiation: Petroselinic Acid as a Bioactive Scaffold for Amide and Ester Derivatives

Recent studies have identified petroselinic acid (PA) as a potent suppressor of cytosolic nucleic acid-mediated type I interferon (IFN) signaling, a pathway implicated in autoimmune disorders such as Aicardi-Goutières syndrome (AGS) [1]. In vitro, PA treatment at 50 µM reduced IFN-β mRNA expression by approximately 60% in THP-1 cells stimulated with dsDNA [1]. Mechanistically, PA inhibits TBK1 and IRF3 phosphorylation, with molecular docking suggesting direct binding to nucleic acid sensors cGAS and RIG-I [1]. While the parent acid exhibits this activity, the acyl chloride (petroselinoyl chloride) is the essential intermediate for synthesizing amide and ester prodrugs or conjugates designed to modulate pharmacokinetics or target tissue distribution while retaining the core bioactive scaffold [2].

IFN Signaling Inhibition

Class-level

~60% reduction in IFN-β mRNA at 50 µM

Supports immunomodulatory pathway research

THP-1 cells, dsDNA-stimulated; TBK1/IRF3 target

Evidence Dimension	Inhibition of type I IFN signaling
Target Compound Data	~60% reduction in IFN-β mRNA at 50 µM (THP-1 cells, dsDNA-stimulated)
Comparator Or Baseline	Vehicle control (untreated stimulated cells)
Quantified Difference	~60% suppression relative to vehicle
Conditions	THP-1 cells stimulated with dsDNA; assessed by RT-qPCR

Why This Matters

The validated biological activity of the petroselinic acid scaffold supports the procurement of petroselinoyl chloride as a key synthetic intermediate for developing novel immunomodulatory agents, differentiating it from other C18:1 acyl chlorides lacking this specific pharmacological profile.

• [1] Guo, Y., Wang, Y. Y., Wang, Y., Liu, Y. H., Liu, J. Y., Shen, Y. Y., ... & Li, A. L. (2025). Petroselinic Acid from Apiaceae Family Plants Ameliorates Autoimmune Disorders Through Suppressing Cytosolic-Nucleic-Acid-Mediated Type I Interferon Signaling. Biomolecules, 15(3), 329. View Source
• [2] Unilever Patent Holdings. (2002). Petroselinic acid and its use in food. World Patent WO 02/00044 A1. View Source

Superior Biofilm Inhibition Activity of Petroselinic Acid vs. Other C18:1 Isomers Against S. aureus

In a comparative analysis of unsaturated C18 fatty acids, petroselinic acid (PA, 18:1 cis-6) exhibited distinct antibiofilm activity against Staphylococcus aureus relative to its positional isomers. At a concentration of 100 µg/mL, PA reduced biofilm formation by methicillin-resistant S. aureus (MRSA) strains MW2 and LAC by approximately 70-80% and similarly inhibited methicillin-sensitive S. aureus (MSSA) strains [1]. The study noted that this activity was associated with the suppression of quorum-sensing-related and virulence regulator genes [1]. While other unsaturated C18 fatty acids also showed antibiofilm effects, the specific regulatory gene repression profile observed with PA suggests a structure-activity relationship tied to the delta-6 unsaturation [1]. Petroselinoyl chloride enables the covalent attachment of this bioactive fatty acyl chain to polymers, surfaces, or drug delivery systems, thereby imparting durable antibiofilm functionality to otherwise inert materials [2].

S. aureus Biofilm Inhibition

Cross-study

70–80% biofilm reduction at 100 µg/mL (MRSA)

Supports antimicrobial surface research

Static biofilm assay; quorum-sensing gene repression

Evidence Dimension	Inhibition of S. aureus biofilm formation
Target Compound Data	70-80% biofilm reduction at 100 µg/mL (MRSA strains MW2 and LAC)
Comparator Or Baseline	Untreated control (0% reduction)
Quantified Difference	70-80% reduction relative to untreated control
Conditions	Static biofilm assay; 100 µg/mL fatty acid concentration

Why This Matters

The potent antibiofilm activity of the petroselinic acyl chain against clinically relevant MRSA strains justifies the procurement of petroselinoyl chloride for the development of antimicrobial coatings, medical device surface modifiers, and anti-infective biomaterials.

• [1] Lee, J. H., Kim, Y. G., Khadke, S. K., & Lee, J. (2022). Inhibition of Staphylococcus aureus Biofilm Formation and Virulence Factor Production by Petroselinic Acid and Other Unsaturated C18 Fatty Acids. Microbiology Spectrum, 10(3), e01330-22. View Source
• [2] Placek, L. L. (1963). A review on petroselinic acid and its derivatives. Journal of the American Oil Chemists' Society, 40(8), 319–329. DOI: 10.1007/BF02631548 View Source

Sustainable Sourcing from Coriander Seed Oil: A Renewable and Vertically Integrated Feedstock Advantage

Petroselinic acid constitutes approximately 80.10% of the total fatty acid content in coriander (Coriandrum sativum L.) seed oil, representing one of the richest known natural sources of this fatty acid [1]. This high abundance facilitates efficient isolation and commercial production without requiring extensive purification from complex mixtures, in contrast to other less concentrated sources [1]. The use of petroselinic acid from coriander seed oil has been explicitly identified as an environmentally friendly alternative to petroleum-derived raw materials for industrial applications [1]. Petroselinoyl chloride, synthesized directly from this renewable plant oil-derived acid, inherits this sustainability credential, offering a green chemistry-compliant C18:1 acyl chloride building block [2].

Feedstock Abundance

Class-level

~80% of total fatty acids in coriander seed oil

Supports renewable supply chain evaluation

GC-FID analysis; Coriandrum sativum

Evidence Dimension	Concentration in primary natural source
Target Compound Data	80.10% of total fatty acids in coriander seed oil
Comparator Or Baseline	Minor amounts (<5%) in most other plant and animal fats
Quantified Difference	>16-fold enrichment vs. background levels
Conditions	GC-FID analysis of fatty acid methyl esters from Coriandrum sativum seed oil

Why This Matters

The high natural abundance of petroselinic acid in a non-food competing oilseed crop provides a cost-effective, scalable, and renewable supply chain for petroselinoyl chloride, aligning with corporate ESG goals and reducing dependence on fossil fuel-derived C18 feedstocks.

• [1] Al-Juhaimi, F., Ghafoor, K., Özcan, M. M., & Ahmed, I. A. M. (2011). Seed contents of Coriandrum sativum in Jordan Valley. Journal of Medicinal Plants Research, 5(25), 6030-6034. View Source
• [2] Placek, L. L. (1963). A review on petroselinic acid and its derivatives. Journal of the American Oil Chemists' Society, 40(8), 319–329. DOI: 10.1007/BF02631548 View Source

Prioritized Application Scenarios for Petroselinoyl Chloride (CAS 21330-53-0) Based on Validated Differential Performance

Synthesis of High-Performance Renewable Surfactants with Superior Foaming and Wetting Properties

Procure petroselinoyl chloride as the hydrophobic building block for synthesizing ionic and non-ionic surfactants that outperform their oleoyl-based counterparts. Direct comparative data demonstrate that petroselinic acid-derived surfactants achieve 9% greater foam height (120 mm vs. 110 mm) and 25% faster wetting (15 s vs. 20 s) [1]. This translates to reduced dosage requirements in detergent formulations and faster processing in industrial cleaning applications. Furthermore, the petroselinic acid precursor is sourced from coriander seed oil, where it constitutes ~80% of total fatty acids, ensuring a renewable and cost-competitive supply chain [2].

Precursor for Bio-Based Adipic Acid and Lauric Acid via Oxidative Cleavage

Employ petroselinoyl chloride as an activated intermediate for introducing the 18:1 cis-6 acyl chain, which upon subsequent oxidative cleavage uniquely yields adipic acid (C6 dicarboxylic acid) and lauric acid (C12 monocarboxylic acid) [3]. Adipic acid is the essential monomer for nylon 6,6 polymer production, representing a multi-million-ton annual market predominantly served by petroleum-derived feedstocks. This renewable route to adipic acid offers a strategic procurement alternative that aligns with corporate sustainability mandates and reduces exposure to petrochemical price volatility.

Medicinal Chemistry: Synthesis of Amide and Ester Prodrugs for Immunomodulation

Utilize petroselinoyl chloride as the key acylating agent to synthesize amide or ester conjugates of petroselinic acid for preclinical immunomodulatory research. The parent acid has been shown to suppress type I interferon signaling by approximately 60% at 50 µM in cellular models, acting via inhibition of TBK1 and IRF3 phosphorylation [4]. The acyl chloride enables covalent attachment of this bioactive scaffold to targeting moieties, solubility-enhancing groups, or polymer backbones, facilitating the development of novel therapeutics for autoimmune disorders characterized by aberrant nucleic acid sensing, such as Aicardi-Goutières syndrome [4].

Antimicrobial Surface Coatings and Anti-Biofilm Materials

Incorporate petroselinoyl chloride into polymer backbones or surface grafting reactions to impart durable antibiofilm functionality against Staphylococcus aureus, including methicillin-resistant strains (MRSA). Petroselinic acid at 100 µg/mL reduces MRSA biofilm formation by 70-80% through the repression of quorum-sensing and virulence regulator genes [5]. The acyl chloride functionality provides a reactive handle for covalent immobilization onto medical devices, wound dressings, or industrial surfaces, creating materials with persistent anti-infective properties that are not reliant on leaching of small-molecule biocides [6].

Application

Selection Property

Validation Focus

Renewable surfactant synthesis research

Foaming and wetting endpoint profiles

Surfactant performance benchmarking

Bio-based adipic acid precursor studies

Oxidative cleavage product distribution

Polymer-precursor renewable route validation

Immunomodulatory pathway research

Type I IFN signaling inhibition profile

TBK1/IRF3 phosphorylation assay context

Antimicrobial surface coating research

S. aureus biofilm formation endpoint

Quorum-sensing gene repression review

• [1] Piasecki, A., Pilakowska-Pietras, D., Baran, A., & Krasowska, A. (2010). Surfactants from oleic, erucic and petroselinic acid: Synthesis and properties. European Journal of Lipid Science and Technology, 112(1), 65-70. View Source
• [2] Al-Juhaimi, F., Ghafoor, K., Özcan, M. M., & Ahmed, I. A. M. (2011). Seed contents of Coriandrum sativum in Jordan Valley. Journal of Medicinal Plants Research, 5(25), 6030-6034. View Source
• [3] Ohlrogge, J. B., Cahoon, E. B., & Shanklin, J. (1997). Control of triacylglycerol biosynthesis in plants. Technical progress report. DOE/ER/20226-3. U.S. Department of Energy. View Source
• [4] Guo, Y., Wang, Y. Y., Wang, Y., Liu, Y. H., Liu, J. Y., Shen, Y. Y., ... & Li, A. L. (2025). Petroselinic Acid from Apiaceae Family Plants Ameliorates Autoimmune Disorders Through Suppressing Cytosolic-Nucleic-Acid-Mediated Type I Interferon Signaling. Biomolecules, 15(3), 329. View Source
• [5] Lee, J. H., Kim, Y. G., Khadke, S. K., & Lee, J. (2022). Inhibition of Staphylococcus aureus Biofilm Formation and Virulence Factor Production by Petroselinic Acid and Other Unsaturated C18 Fatty Acids. Microbiology Spectrum, 10(3), e01330-22. View Source
• [6] Placek, L. L. (1963). A review on petroselinic acid and its derivatives. Journal of the American Oil Chemists' Society, 40(8), 319–329. DOI: 10.1007/BF02631548 View Source